![molecular formula C20H30N2O3 B5907263 N-allyl-N-(2-ethoxybenzyl)-3-morpholin-4-ylbutanamide](/img/structure/B5907263.png)
N-allyl-N-(2-ethoxybenzyl)-3-morpholin-4-ylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-N-(2-ethoxybenzyl)-3-morpholin-4-ylbutanamide is a chemical compound that belongs to the class of amides. It is commonly abbreviated as AEB. This compound has been extensively studied for its potential use in scientific research, particularly in the field of pharmacology. AEB has been shown to have numerous biochemical and physiological effects, making it a promising candidate for future research.
Mechanism of Action
The exact mechanism of action of AEB is not fully understood, but it is believed to act on multiple targets within the cell. One proposed mechanism involves the inhibition of the NF-κB pathway, which is a key regulator of inflammation. AEB has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
AEB has been shown to have numerous biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-tumor properties. AEB has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage. Additionally, AEB has been shown to have neuroprotective effects, making it a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using AEB in lab experiments is its high potency and specificity. AEB has been shown to have a high affinity for its target molecules, making it a useful tool for studying the mechanisms of action of certain enzymes and pathways. However, one limitation of using AEB is its potential toxicity at high concentrations. Careful dosing and monitoring are necessary to ensure the safety of lab personnel and experimental subjects.
Future Directions
There are numerous potential future directions for research involving AEB. One area of interest is the development of new anti-inflammatory drugs based on the structure of AEB. Another potential direction is the use of AEB as a tool for studying the mechanisms of action of various enzymes and pathways. Additionally, further research is needed to fully understand the potential therapeutic applications of AEB in the treatment of various diseases and disorders.
Synthesis Methods
The synthesis of AEB is a complex process that involves multiple steps. One common method for synthesizing AEB involves the reaction of 3-morpholin-4-ylbutan-1-amine with allyl chloroformate and 2-ethoxybenzylamine. This reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure high yields and purity of the final product.
Scientific Research Applications
AEB has been the subject of numerous scientific studies due to its potential use as a pharmacological agent. One area of research that has shown promise is the use of AEB as an anti-inflammatory agent. AEB has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential treatment for conditions such as rheumatoid arthritis and other inflammatory disorders.
Properties
IUPAC Name |
N-[(2-ethoxyphenyl)methyl]-3-morpholin-4-yl-N-prop-2-enylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O3/c1-4-10-22(16-18-8-6-7-9-19(18)25-5-2)20(23)15-17(3)21-11-13-24-14-12-21/h4,6-9,17H,1,5,10-16H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCIMVLHYEZEZAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CN(CC=C)C(=O)CC(C)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.